Cas no 2228196-37-8 (1,1-difluoro-2-2-methoxy-5-(trifluoromethyl)phenylpropan-2-amine)

• Product Name: 1,1-difluoro-2-2-methoxy-5-(trifluoromethyl)phenylpropan-2-amine
• CAS No: 2228196-37-8
• MF: C₁₁H₁₂F₅NO
• MW: 269.211100578308
• CID: 5979064
• PubChem ID: 165701223
• Update Time: 2025-07-22

1,1-difluoro-2-2-methoxy-5-(trifluoromethyl)phenylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-2-2-methoxy-5-(trifluoromethyl)phenylpropan-2-amine
• EN300-1965331
• 2228196-37-8
• 1,1-difluoro-2-[2-methoxy-5-(trifluoromethyl)phenyl]propan-2-amine

• Inchi： 1S/C11H12F5NO/c1-10(17,9(12)13)7-5-6(11(14,15)16)3-4-8(7)18-2/h3-5,9H,17H2,1-2H3
• InChI Key： POYQPFJUGZSBBU-UHFFFAOYSA-N
• SMILES： FC(C(C)(C1C=C(C(F)(F)F)C=CC=1OC)N)F

Computed Properties

• Exact Mass: 269.08390482g/mol
• Monoisotopic Mass: 269.08390482g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 35.2Ų

Additional information on 1,1-difluoro-2-2-methoxy-5-(trifluoromethyl)phenylpropan-2-amine

Introduction to 1,1-difluoro-2-(2-methoxy-5-(trifluoromethyl)phenyl)propan-2-amine (CAS No. 2228196-37-8)

1,1-difluoro-2-(2-methoxy-5-(trifluoromethyl)phenyl)propan-2-amine, identified by its CAS number 2228196-37-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of fluorine atoms, which are strategically incorporated to modulate the pharmacokinetic and pharmacodynamic properties of drug candidates. The structural features of this molecule, including its difluoro and trifluoromethyl substituents, as well as the methoxy group, contribute to its unique chemical behavior and potential therapeutic applications.

The trifluoromethyl group, in particular, is a well-documented pharmacophore that enhances metabolic stability and binding affinity to biological targets. In recent years, the incorporation of fluorinated aromatic rings into drug molecules has become increasingly prevalent due to their ability to improve solubility, bioavailability, and overall efficacy. The phenyl ring in this compound is further functionalized with a methoxy substituent at the 2-position and a trifluoromethyl group at the 5-position, which fine-tunes its electronic properties and interactions with biological systems.

Research into this compound has been driven by its potential as a building block for more complex pharmaceutical agents. The difluoro group at the 1-position of the propan-2-amine moiety adds another layer of complexity, influencing both the reactivity and stability of the molecule. Such structural motifs are often explored in the development of novel therapeutics targeting various diseases, including oncology, inflammation, and infectious disorders.

Recent studies have highlighted the importance of fluorinated compounds in modern drug design. For instance, fluorinated analogs of existing drugs have demonstrated improved pharmacological profiles in clinical trials. The 1,1-difluoro-2-(2-methoxy-5-(trifluoromethyl)phenyl)propan-2-amine structure exemplifies how strategic fluorination can lead to compounds with enhanced binding interactions and reduced susceptibility to metabolic degradation. This has spurred interest in synthesizing derivatives of this compound to explore new therapeutic avenues.

The synthesis of such complex molecules requires advanced techniques in organic chemistry, including cross-coupling reactions and fluorination methods. The presence of multiple functional groups necessitates careful optimization to achieve high yields and purity. Researchers have been employing computational methods to predict optimal synthetic routes, leveraging molecular modeling software to visualize interactions between reagents and intermediates.

In addition to its synthetic challenges, this compound presents opportunities for investigation into its biological activity. Preliminary studies suggest that derivatives of this structure may exhibit inhibitory effects on certain enzymes or receptors implicated in disease pathways. The methoxy and trifluoromethyl groups are particularly noteworthy for their ability to modulate electronic distributions across the aromatic system, which can influence receptor binding affinity.

The pharmaceutical industry continues to invest in fluorinated compounds due to their proven track record in improving drug candidates' properties. For example, fluoroquinolones and protease inhibitors are well-known classes of drugs that incorporate fluorine atoms to enhance their therapeutic efficacy. The 1,1-difluoro-2-(2-methoxy-5-(trifluoromethyl)phenyl)propan-2-amine molecule aligns with this trend by combining multiple fluorinated moieties into a single scaffold.

Future research directions may include exploring the compound's potential as an intermediate in synthesizing more complex biologics or small-molecule drugs. Its structural versatility makes it a valuable candidate for medicinal chemists seeking to develop novel therapeutics with improved pharmacological profiles. As computational chemistry advances, researchers will be able to design even more sophisticated derivatives based on this core structure.

The role of fluorine in medicinal chemistry is well-established, but there remains much to discover about how these elements influence molecular behavior at the atomic level. The study of compounds like 1,1-difluoro-2-(2-methoxy-5-(trifluoromethyl)phenyl)propan-2-amine contributes valuable insights into these mechanisms. By understanding how fluorine substituents affect interactions with biological targets, scientists can better predict and design next-generation drugs.

In conclusion,1,1-difluoro-2-(2-methoxy-5-(trifluoromethyl)phenyl)propan-2-amine (CAS No. 2228196-37-8) represents a promising area of research within pharmaceutical chemistry. Its unique structural features offer opportunities for developing novel therapeutics with enhanced efficacy and reduced side effects. As research progresses，this compound will continue to be a subject of interest for scientists aiming to push the boundaries of drug discovery.